Cas no 2228690-46-6 (3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol)

• Product Name: 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol
• CAS No: 2228690-46-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6224955
• PubChem ID: 165946108
• Update Time: 2025-06-29

3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol
• 3-[(2,5-dimethyl-1H-pyrrol-3-yl)methyl]azetidin-3-ol
• EN300-2000734
• 2228690-46-6

• Inchi： 1S/C10H16N2O/c1-7-3-9(8(2)12-7)4-10(13)5-11-6-10/h3,11-13H,4-6H2,1-2H3
• InChI Key： IDAPZOCSNYPZII-UHFFFAOYSA-N
• SMILES： OC1(CC2C=C(C)NC=2C)CNC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 48Ų

Additional information on 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol

Introduction to 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol (CAS No. 2228690-46-6)

3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2228690-46-6, has garnered attention due to its structural complexity and potential biological activities. The compound features a fused heterocyclic system consisting of a pyrrole ring substituted with two methyl groups at the 2 and 5 positions, linked to an azetidine ring via a hydroxymethyl group at the 3-position. Such structural motifs are frequently explored in drug discovery efforts due to their ability to interact with biological targets in diverse ways.

The pyrrole moiety is a well-known pharmacophore in medicinal chemistry, contributing to the pharmacological properties of numerous therapeutic agents. Its nitrogen atom can form hydrogen bonds, making it a valuable component in designing molecules with enhanced binding affinity to biological receptors. In 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol, the presence of two methyl groups at the 2 and 5 positions of the pyrrole ring may influence its electronic properties and steric interactions, potentially modulating its biological activity. This substitution pattern is not trivial, as it can fine-tune the molecule's solubility, metabolic stability, and binding affinity.

The azetidine ring in this compound adds another layer of complexity. Azetidine derivatives are known for their versatility in drug design, often serving as scaffolds for compounds targeting neurological disorders, infectious diseases, and cancer. The methylazetidin-3-ol portion of the molecule introduces a hydroxyl group at the 3-position of the azetidine ring, which can participate in hydrogen bonding interactions. This functional group is particularly important in medicinal chemistry, as it can enhance binding affinity to protein targets and influence the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The structural features of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol suggest that it may interact with enzymes or receptors involved in critical biological pathways. For instance, the combination of a pyrrole and azetidine scaffold has been observed in molecules with anti-inflammatory and antimicrobial properties. The hydroxymethyl group could serve as a key interaction point for binding to target proteins, while the methyl substituents may influence the compound's conformational flexibility.

In vitro studies have begun to explore the potential pharmacological effects of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol. Initial experiments have shown promising results in terms of interaction with certain enzymes and receptors. These findings align with emerging research trends that highlight the importance of heterocyclic compounds in drug development. The ability of this molecule to modulate biological pathways makes it a valuable candidate for further investigation in preclinical studies.

The synthesis of 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed coupling reactions and asymmetric synthesis have been employed to introduce the desired functional groups while maintaining stereochemical integrity. These synthetic strategies are crucial for producing analogs that can be tested for improved biological activity.

One of the most exciting aspects of studying 3-(2,5-dimethyl-1H-pyrrol-3-yl)methylazetidin-3-ol is its potential for structural diversification. By modifying substituents or exploring different heterocyclic linkages, researchers can generate a library of related compounds with tailored pharmacological properties. This approach is central to modern drug discovery efforts, where combinatorial chemistry and high-throughput screening are used to identify lead candidates for further development.

The compound's relevance extends beyond academic research; it holds promise for addressing unmet medical needs in various therapeutic areas. For example, its structural features could make it useful in developing treatments for neurodegenerative diseases or infectious disorders where specific enzyme inhibition is required. The ongoing investigation into its biological activity underscores its importance as a scaffold for novel therapeutic agents.

As computational methods continue to evolve, so does our ability to predict and validate the biological potential of molecules like 3-(2,5-dimethyl-1H-pyrrol-3-ylmethylazetidin--ol) (CAS No. 2228690--46--6). Machine learning models trained on large datasets of bioactive compounds can identify patterns that correlate structural features with biological outcomes. These predictions guide experimental efforts by prioritizing molecules that are most likely to exhibit desired properties.

The integration of experimental data with computational insights has revolutionized drug discovery over recent years. Researchers now employ multi-disciplinary approaches that combine synthetic chemistry, molecular biology, and computational modeling to accelerate the development pipeline. This synergy ensures that compounds like --(22---8690--46--6) are not only synthesized efficiently but also validated for their therapeutic potential through rigorous testing.

In conclusion, --(22---8690--46--6) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals -- -- Its unique combination -- -- -- --pyrrole azetidine scaffold hydroxymethyl group suggests broad applicability -- -- future research will likely uncover new therapeutic uses -- -- compound remains an exciting subject study within pharmaceutical chemistry medicinal biology fields.